Cas no 1261590-98-0 (4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261590-98-0
• MF: C₁₂H₈ClF₃N₂
• MW: 272.653532028198
• CID: 4984229
• Update Time: 2025-06-15

4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H8ClF3N2/c13-10-6-18-5-9(11(10)17)7-2-1-3-8(4-7)12(14,15)16/h1-6H,(H2,17,18)
• InChI Key： WDCWDMCQGPPYJZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1N)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261590-98-0)

4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261590-98-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivative family, characterized by the presence of an amino group, a chloro substituent, and a trifluoromethylphenyl moiety. These functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors, especially in oncology and CNS disorders. The trifluoromethyl group is a key structural motif in many FDA-approved drugs, making this compound a valuable intermediate in medicinal chemistry.

The synthesis of CAS No. 1261590-98-0 typically involves multi-step organic reactions, including cross-coupling and amination processes. Its purity and stability are critical for downstream applications, which is why analytical techniques like HPLC and NMR are routinely employed for quality control. The compound's solubility in organic solvents such as DMSO and methanol further enhances its utility in laboratory settings.

From an industrial perspective, 4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods to reduce waste and improve yield during its production. This aligns with the broader trend of optimizing chemical processes for eco-friendly outcomes.

Another area of interest is the compound's potential in crop protection. The pyridine core and chloro substituent are common in agrochemicals, suggesting possible applications in developing new pesticides or herbicides. However, extensive field studies are required to validate its efficacy and safety.

In summary, 4-Amino-3-chloro-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261590-98-0) represents a versatile chemical entity with broad implications across multiple industries. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of drug development and material innovation. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing contemporary challenges in chemistry and biology.